Cas no 1042-85-9 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl-)
1042-85-9 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl-
CAS No:1042-85-9
MF:C18H22N2O3
MW:314.378884792328
CID:152312
PubChem ID:13968
Update Time:2025-04-19
2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl-
- 1-cyclohexyl-5-ethyl-3-phenyl-1,3-diazinane-2,4,6-trione
- 1-Cyclohexyl-5-ethyl-3-phenylbarbituric acid
- 1-Cyclohexyl-5-ethyl-3-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione
- DTXSID50908865
- BARBITURIC ACID, 1-CYCLOHEXYL-5-ETHYL-3-PHENYL-
- BRN 0897064
- 1042-85-9
-
- Inchi: 1S/C18H22N2O3/c1-2-15-16(21)19(13-9-5-3-6-10-13)18(23)20(17(15)22)14-11-7-4-8-12-14/h3,5-6,9-10,14-15H,2,4,7-8,11-12H2,1H3
- InChI Key: VHGLHDSRPPOBQD-UHFFFAOYSA-N
- SMILES: O=C1C(CC)C(N(C2C=CC=CC=2)C(N1C1CCCCC1)=O)=O
Computed Properties
- Exact Mass: 314.16316
- Monoisotopic Mass: 314.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.7A^2
- XLogP3: 3.5
Experimental Properties
- Density: 1.209
- Boiling Point: 434.9°C at 760 mmHg
- Flash Point: 181°C
- Refractive Index: 1.571
- PSA: 57.69
- LogP: 3.34360
2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-5-ethyl-3-phenyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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